Cas no 383132-01-2 (4-(2,5-Difluorophenyl)-1,3-thiazol-2-amine)

4-(2,5-Difluorophenyl)-1,3-thiazol-2-amine structure
383132-01-2 structure
Product Name:4-(2,5-Difluorophenyl)-1,3-thiazol-2-amine
CAS No:383132-01-2
MF:C9H6F2N2S
MW:212.219147205353
MDL:MFCD02663893
CID:1071484
PubChem ID:2064089
Update Time:2025-04-20

4-(2,5-Difluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5-Difluorophenyl)-1,3-thiazol-2-amine
    • AKOS000263476
    • MFCD02663893
    • SCHEMBL1916792
    • VS-05502
    • Z48847593
    • Oprea1_393311
    • EN300-05211
    • CS-0452002
    • BBL016716
    • 2-Amino-4-(2,5-difluorophenyl)thiazole
    • 4-(2,5-difluorophenyl)thiazol-2-amine
    • PYWJLXKHBXFBDN-UHFFFAOYSA-N
    • G28469
    • 383132-01-2
    • 4-(2,5-Difluorophenyl)thiazol-2-ylamine
    • 4-(2,5-Difluoro-phenyl)-thiazol-2-ylamine
    • STK431093
    • ALBB-001837
    • CCG-326944
    • MDL: MFCD02663893
    • Inchi: 1S/C9H6F2N2S/c10-5-1-2-7(11)6(3-5)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
    • InChI Key: PYWJLXKHBXFBDN-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C=C(C=CC=1F)F

Computed Properties

  • Exact Mass: 212.02208
  • Monoisotopic Mass: 212.02197570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 352.4±27.0 °C at 760 mmHg
  • Flash Point: 166.9±23.7 °C
  • PSA: 38.91
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2,5-Difluorophenyl)-1,3-thiazol-2-amine Security Information

4-(2,5-Difluorophenyl)-1,3-thiazol-2-amine Pricemore >>

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